Diethylaminoethoxy-ethyl chloride

• Molecular Formula: C8H18ClNO
• Molecular Weight: 179.69 g/mol
• IUPAC Name: 2-(2-chloroethoxy)-N,N-diethylethanamine
• InChI: InChI=1S/C8H18ClNO/c1-3-10(4-2)6-8-11-7-5-9/h3-8H2,1-2H3
• InChI Key: YIYADLTXOIIHTN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOCCCl

Description

Diethylaminoethoxy-ethyl chloride is a useful research compound. Its molecular formula is C8H18ClNO and its molecular weight is 179.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A modification of the procedure described in J. Am. Chem. Soc. 76:3163 (1954) was used to obtain this compound, beginning with the dropwise addition of thionyl chloride (17.02 mL, 233.42 mmol) to a solution of 2-(2-di-ethylaminoethoxy)-ethanol in benzene (100 mL). The reaction mixture was stirred at reflux for 1.5 hours and the volatiles were removedunder diminished pressure. The oily residue crystallized in ether, was nearly homogeneous by TLC, and was used without further purification. The HCl salt obtained in this reaction was very hygroscopic. Attempts at purification of the free base via distillation resulted in decomposition. CIMS 180 m/z (M+1), 183 m/z (M+3).